1-[(tert-Butoxy)carbonyl]-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid

Specification

• CAS No.: 1211531-12-2
• Molecular Formula: C11H16F3NO4
• Molecular Weight: 283.24 g/mol
• IUPAC Name: 1-[(2-methylpropan-2-yl)oxycarbonyl]-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• Standard InChI: InChI=1S/C11H16F3NO4/c1-9(2,3)19-8(18)15-6-4-5-10(15,7(16)17)11(12,13)14/h4-6H2,1-3H3,(H,16,17)
• Standard InChI Key: YBJQIQYOUVHHSZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC1(C(=O)O)C(F)(F)F

Introduction

Structural Characteristics and Isomeric Variations

Core Framework and Functional Groups

The compound features a pyrrolidine ring (a five-membered saturated heterocycle) with three critical substituents:

• A tert-butoxycarbonyl (Boc) group at the nitrogen atom (position 1), serving as a protective moiety for amines.

• A trifluoromethyl (-CF₃) group at position 2, imparting electron-withdrawing effects and metabolic stability.

• A carboxylic acid (-COOH) group at position 2, enabling hydrogen bonding and salt formation.

The geminal placement of -CF₃ and -COOH on carbon 2 creates steric and electronic constraints that differentiate this compound from its positional isomers.

Comparative Analysis of Related Isomers

Available data on structurally analogous compounds reveal distinct properties based on substituent positioning:

Property	(2S,4S)-4-CF₃ Isomer	(2S,3S)-3-CF₃ Isomer	Hypothetical 2-CF₃ Isomer
CAS No.	470482-41-8	2242748-01-0	N/A
Molecular Formula	C₁₁H₁₆F₃NO₄	C₁₁H₁₆F₃NO₄	C₁₁H₁₆F₃NO₄
Molecular Weight (g/mol)	283.24	283.24	283.24
Substituent Positions	Boc (N), CF₃ (C4), COOH (C2)	Boc (N), CF₃ (C3), COOH (C2)	Boc (N), CF₃ (C2), COOH (C2)
Stereochemistry	(2S,4S)	(2S,3S)	Undetermined

The absence of literature on the 2-CF₃ isomer suggests synthetic challenges or limited exploration, whereas 4-CF₃ and 3-CF₃ variants are well-characterized intermediates.

Synthetic Strategies and Challenges

General Approaches for Pyrrolidine Derivatives

Synthesis of Boc-protected trifluoromethyl pyrrolidines typically involves:

• Ring Formation: Cyclization of linear precursors (e.g., γ-amino acids) via intramolecular alkylation or reductive amination.

• CF₃ Introduction: Electrophilic trifluoromethylation using reagents like Umemoto’s reagent or CF₃I under radical conditions.

• Boc Protection: Treatment with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base (e.g., DMAP).

For the 2-CF₃ isomer, steric hindrance at the geminal position may necessitate tailored strategies, such as late-stage functionalization or asymmetric catalysis.

Industrial-Scale Considerations

Industrial production of similar compounds emphasizes:

• Automated Purification: High-performance liquid chromatography (HPLC) for isolating enantiopure products.

• Cost-Efficiency: Optimized solvent systems and catalytic cycles to reduce waste.

Chemical Reactivity and Functionalization

Electrophilic and Nucleophilic Sites

• Carboxylic Acid: Participates in amide coupling (e.g., EDC/HOBt) or esterification.

• Trifluoromethyl Group: Enhances electrophilicity at adjacent carbons, facilitating nucleophilic substitutions.

• Boc Group: Removable under acidic conditions (e.g., HCl/dioxane) to expose the amine for further derivatization.

Stability and Degradation Pathways

• Thermal Stability: The Boc group decomposes above 150°C, releasing CO₂ and isobutylene.

• Hydrolytic Sensitivity: Acidic or basic conditions may cleave the pyrrolidine ring or hydrolyze the CF₃ group.

Industrial and Research Applications

Pharmaceutical Intermediates

• Peptidomimetics: The pyrrolidine scaffold mimics proline in bioactive peptides, enhancing metabolic stability.

• Small-Molecule Inhibitors: Fragment-based drug design leverages the rigid pyrrolidine core for target engagement.

Material Science

• Chiral Ligands: Enantiopure pyrrolidines serve as ligands in asymmetric catalysis (e.g., hydrogenation).